Cas no 1421489-85-1 (2-({[1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yl]methyl}sulfanyl)pyridine)

• Product Name: 2-({[1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yl]methyl}sulfanyl)pyridine
• CAS No: 1421489-85-1
• MF: C₁₈H₂₁ClN₂O₂S₂
• MW: 396.954540967941
• CID: 5364297
• Update Time: 2025-06-07

2-({[1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yl]methyl}sulfanyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-[[[1-[(3-Chloro-2-methylphenyl)sulfonyl]-4-piperidinyl]methyl]thio]pyridine
• 2-({[1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yl]methyl}sulfanyl)pyridine

• Inchi： 1S/C18H21ClN2O2S2/c1-14-16(19)5-4-6-17(14)25(22,23)21-11-8-15(9-12-21)13-24-18-7-2-3-10-20-18/h2-7,10,15H,8-9,11-13H2,1H3
• InChI Key： YKXNVYWKJSWDLQ-UHFFFAOYSA-N
• SMILES： C1(SCC2CCN(S(C3=CC=CC(Cl)=C3C)(=O)=O)CC2)=NC=CC=C1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 568.5±60.0 °C(Predicted)
• pka: 3.09±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-({[1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yl]methyl}sulfanyl)pyridine

Professional Introduction to Compound with CAS No. 1421489-85-1 and Product Name: 2-({[1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yl]methyl}sulfanyl)pyridine

The compound identified by the CAS number 1421489-85-1 and the product name 2-({[1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yl]methyl}sulfanyl)pyridine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial drug development. The structure of this compound incorporates several key functional groups that contribute to its unique chemical and pharmacological properties.

At the core of this molecule is a pyridine ring, which is a common motif in many bioactive compounds due to its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. The sulfanyl group attached to the pyridine ring further enhances its potential for biological activity by introducing a polar moiety that can interact with biological systems. Additionally, the presence of a piperidine ring in the structure provides flexibility and chirality, which are often crucial for achieving high affinity and selectivity in drug design.

The 3-chloro-2-methylbenzenesulfonyl moiety is another critical component of this compound. This aromatic sulfonamide group is known for its ability to modulate enzyme activity and receptor binding. In recent years, sulfonamides have been extensively studied for their potential in treating various diseases, including infections, inflammation, and cancer. The specific substitution pattern on the benzene ring, with chlorine at the 3-position and a methyl group at the 2-position, is designed to optimize interactions with biological targets while minimizing off-target effects.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery. Piperidine scaffolds are frequently found in approved drugs due to their favorable pharmacokinetic properties and ability to occupy deep binding pockets in biological targets. The incorporation of a methylsulfanyl group at the 4-position of the piperidine ring in this compound further enhances its potential as a pharmacophore by introducing additional polar interactions.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The key step involves the coupling of a 3-chloro-2-methylbenzenesulfonyl group with a piperidine derivative, followed by the introduction of a methylsulfanyl group at the 4-position of the piperidine ring. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently.

In terms of biological activity, preliminary studies suggest that this compound exhibits potent inhibitory effects on certain enzymes and receptors relevant to various diseases. For instance, it has shown promise in inhibiting enzymes involved in inflammation and cancer progression. Additionally, its ability to interact with specific protein targets makes it a valuable candidate for further development as a therapeutic agent.

The development of novel pharmaceutical compounds is often accompanied by rigorous testing to evaluate their safety and efficacy. Preclinical studies are conducted to assess the pharmacokinetic properties, toxicity profiles, and potential therapeutic benefits of compounds like this one. These studies provide critical data that informs decisions about whether to proceed with clinical trials and eventual regulatory approval.

The field of medicinal chemistry continues to evolve rapidly, driven by advancements in computational methods, synthetic techniques, and an increased understanding of biological systems. Compounds like 2-({[1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yl]methyl}sulfanyl)pyridine represent the cutting edge of drug discovery efforts aimed at addressing unmet medical needs. By leveraging structural features known to enhance biological activity, researchers are able to design molecules with tailored properties for specific therapeutic applications.

Future research directions may include exploring analogs of this compound that exhibit improved potency or selectivity. Additionally, computational modeling techniques can be used to predict how modifications to the structure will affect biological activity, allowing for more efficient design iterations. The integration of machine learning algorithms into drug discovery pipelines is also expected to accelerate the identification of novel bioactive compounds.

In conclusion, the compound with CAS number 1421489-85-1 and product name 2-({[1-(3-chloro-2-methylbenzenesulfonyl)piperidin-4-yl]methyl}sulfanyl)pyridine represents a significant advancement in pharmaceutical chemistry. Its unique structure incorporates several functional groups that contribute to its potential as a therapeutic agent. Ongoing research continues to explore its biological activities and develop strategies for optimizing its properties for clinical applications.